(3-Bromophenyl)(phenyl)sulfane

• Molecular Formula: C12H9BrS
• Molecular Weight: 265.17 g/mol
• IUPAC Name: 1-bromo-3-phenylsulfanylbenzene
• InChI: InChI=1S/C12H9BrS/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9H
• InChI Key: FGPSFZNISIIDND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC(=CC=C2)Br

Description

(3-Bromophenyl)(phenyl)sulfane is a useful research compound. Its molecular formula is C12H9BrS and its molecular weight is 265.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The general procedure in example 39 was followed. 3-bromoiodobenzene (283 mg, 1.0 mmol), thiophenol (103 μL, 1.0 mmol), CuI (10 mg, 0.05 mmol), K2CO3 (276 mg, 2.0 mmol), ethylene glycol (111 μL, 2.0 mmol) and 2-propanol (1.0 μL) were used to obtain the 3-bromophenyl phenyl sulfide (240 mg, 91% yield) as colorless liquid. Column chromatography solvent (hexane). Rf=0.6 (hexane). 1H NMR (CDCl3, 300 MHz) δ 7.11-7.22 (m, 2 H), 7.28-7.40 (m, 7 H). 13C NMR (CDCl3, 75 MHz) δ 139.2, 134.1, 132.5, 132.4, 130.6, 129.8, 129.7, 128.6, 128.2, 123.2. MS (EI) m/z (relative intensity) 266 (40), 264 (40).